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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent Galanin Receptor 2 (GAL2R)

agonists: Ala5-Galanin (2-11) and M1145. The information presented is supported by

experimental data to assist researchers in selecting the appropriate tool for their specific needs

in studying the galaninergic system.

Introduction to GAL2R and its Agonists
The galanin receptor 2 (GAL2R) is a G-protein coupled receptor (GPCR) implicated in a variety

of physiological processes, including neuroprotection, anxiety, and pain modulation. The

development of selective agonists for GAL2R is crucial for elucidating its specific functions and

for its potential as a therapeutic target. Ala5-Galanin (2-11) and M1145 are two peptide-based

agonists that have demonstrated selectivity for GAL2R.

Ala5-Galanin (2-11) is a modified fragment of the endogenous ligand galanin, specifically

engineered for GAL2R specificity.[1] M1145 is a chimeric peptide designed to be a potent and

selective GAL2R agonist.[2][3] This guide will compare these two agonists based on their

binding affinity, functional potency, and selectivity.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for Ala5-Galanin (2-11) and

M1145, providing a direct comparison of their performance as GAL2R agonists.
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Table 1: Receptor Binding Affinity (Ki, nM)

Ligand GAL1R (Ki, nM) GAL2R (Ki, nM) GAL3R (Ki, nM)

Ala5-Galanin (2-11) >100,000[1] 258[4][5] >100,000[1]

M1145 587[2] 6.55[2][6] 497[2]

Table 2: Functional Potency (EC50, nM)

Ligand Assay Type Cell Line EC50 (nM)

Ala5-Galanin (2-11)
Inositol Phosphate

Accumulation

CHO-K1 expressing

human GAL2R
1010[7]

M1145
Inositol Phosphate

Accumulation

CHO cells expressing

GalR2
38[2]

Signaling Pathway
Activation of GAL2R by an agonist, such as Ala5-Galanin (2-11) or M1145, primarily initiates a

signaling cascade through the Gq/11 family of G-proteins.[8][9][10] This leads to the activation

of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release

of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

